Cas no 1865048-40-3 (3-Pyridinamine, 2-methyl-6-(3-methylbutyl)-)

3-Pyridinamine, 2-methyl-6-(3-methylbutyl)-, is a substituted pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a methyl and a 3-methylbutyl substituent on the pyridine ring, enhances its reactivity and selectivity in organic transformations. This compound may serve as a key intermediate in the development of bioactive molecules due to its ability to participate in nucleophilic substitution and metal-catalyzed coupling reactions. The branched alkyl chain improves solubility in nonpolar solvents, facilitating its use in diverse synthetic pathways. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for research and industrial applications.
3-Pyridinamine, 2-methyl-6-(3-methylbutyl)- structure
1865048-40-3 structure
Product Name:3-Pyridinamine, 2-methyl-6-(3-methylbutyl)-
CAS No:1865048-40-3
MF:C11H18N2
MW:178.274022579193
CID:6026722
PubChem ID:130537951
Update Time:2025-06-11

3-Pyridinamine, 2-methyl-6-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 2-methyl-6-(3-methylbutyl)-
    • 1865048-40-3
    • EN300-1165525
    • 2-Methyl-6-(3-methylbutyl)pyridin-3-amine
    • Inchi: 1S/C11H18N2/c1-8(2)4-5-10-6-7-11(12)9(3)13-10/h6-8H,4-5,12H2,1-3H3
    • InChI Key: SKTOJLNKMXXZEB-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(CCC(C)C)=CC=C1N

Computed Properties

  • Exact Mass: 178.146998583g/mol
  • Monoisotopic Mass: 178.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 0.969±0.06 g/cm3(Predicted)
  • Boiling Point: 288.0±35.0 °C(Predicted)
  • pka: 7.55±0.22(Predicted)

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Additional information on 3-Pyridinamine, 2-methyl-6-(3-methylbutyl)-

Comprehensive Overview of 3-Pyridinamine, 2-methyl-6-(3-methylbutyl)- (CAS No. 1865048-40-3)

The compound 3-Pyridinamine, 2-methyl-6-(3-methylbutyl)- (CAS No. 1865048-40-3) is a specialized organic molecule with a unique structure that has garnered attention in pharmaceutical and agrochemical research. Its systematic name highlights the presence of a pyridine core substituted with a methyl group at the 2-position and a 3-methylbutyl group at the 6-position. This structural configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for pyridine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 2-methyl-6-(3-methylbutyl)-3-pyridinamine for their potential role in developing novel therapeutics. The compound's amine functionality and alkyl substituents make it a promising candidate for further functionalization, enabling the creation of targeted molecules with specific biological activities. This aligns with the growing trend in precision medicine and small-molecule drug development, where tailored compounds are designed to interact with specific biological pathways.

From a synthetic chemistry perspective, CAS No. 1865048-40-3 exemplifies the importance of heterocyclic building blocks in modern organic synthesis. The pyridine ring is a ubiquitous motif in pharmaceuticals, and modifications to its structure can significantly alter the physicochemical properties of the resulting molecules. The 3-methylbutyl side chain introduces lipophilicity, which can enhance membrane permeability—a critical factor in drug bioavailability. This characteristic has made the compound a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, a hot topic in current pharmaceutical research.

The compound's potential applications extend beyond pharmaceuticals. In the agrochemical sector, 2-methyl-6-(3-methylbutyl)-3-pyridinamine could serve as a precursor for the development of new pesticides or herbicides. The pyridine scaffold is a common feature in many agrochemicals, and the addition of alkyl groups can influence the compound's interaction with biological targets in pests or weeds. This aligns with the increasing focus on sustainable agriculture and the need for more efficient, environmentally friendly crop protection agents.

Analytical characterization of 3-Pyridinamine, 2-methyl-6-(3-methylbutyl)- typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's purity and structure, which is crucial for its use in research and development. The growing emphasis on quality control in chemical synthesis has made these analytical techniques more important than ever, particularly in regulated industries like pharmaceuticals.

In the context of green chemistry, researchers are exploring more sustainable methods for synthesizing compounds like CAS No. 1865048-40-3. This includes the use of catalytic processes, biocatalysis, and solvent-free reactions to reduce environmental impact. The compound's structure presents opportunities for optimization of synthetic routes to minimize waste and energy consumption, addressing the chemical industry's push toward sustainability and circular economy principles.

The storage and handling of 2-methyl-6-(3-methylbutyl)-3-pyridinamine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers under inert atmosphere is recommended to maintain stability. This reflects the broader industry focus on chemical safety and best practices in research laboratories.

Looking to the future, 3-Pyridinamine, 2-methyl-6-(3-methylbutyl)- represents an interesting case study in the evolution of specialty chemicals. As research continues to uncover new applications for pyridine derivatives, compounds like this will likely play increasingly important roles in various scientific and industrial fields. The ongoing integration of computational chemistry and artificial intelligence in molecular design may further expand the potential uses of this and related compounds.

For researchers working with CAS No. 1865048-40-3, it's important to stay updated on the latest synthetic methodologies and applications. The compound's versatility makes it relevant to multiple disciplines, from medicinal chemistry to materials science. As the scientific community continues to explore the boundaries of molecular design, compounds with well-characterized structures like this will serve as valuable tools for innovation.

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